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This guide provides a comprehensive comparative analysis of the boiling points of undecane
(C11H24) and its various isomers. Undecane, a saturated hydrocarbon, has 159 structural
isomers, and their boiling points are significantly influenced by their molecular structure.[1][2]
This document is intended for researchers, scientists, and professionals in drug development
who require an understanding of the physicochemical properties of alkane isomers.

The boiling point of a compound is a critical physical property that provides insights into its
intermolecular forces. For alkanes, the primary intermolecular forces are London dispersion
forces (a type of van der Waals force). The strength of these forces, and consequently the
boiling point, is affected by the molecule's surface area and shape.

The Influence of Molecular Structure on Boiling Point

The boiling points of undecane isomers are primarily determined by the extent of their carbon
chain branching. Generally, a higher degree of branching leads to a lower boiling point. This is
because branched isomers are more compact and have a smaller surface area compared to
their straight-chain counterpart, n-undecane. This reduced surface area diminishes the points
of contact between molecules, thereby weakening the London dispersion forces. Consequently,
less energy is required to overcome these forces and transition the substance from a liquid to a
gaseous state. Straight-chain alkanes, with their larger surface area, experience stronger
intermolecular attractions and thus have higher boiling points compared to their branched

isomers.
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Quantitative Data: Boiling Points of Selected
Undecane Isomers

The following table summarizes the boiling points of n-undecane and a selection of its
branched isomers. The data clearly illustrates the trend of decreasing boiling point with
increased branching.

Isomer Name Chemical Structure Boiling Point (°C)
n-Undecane CH3(CHz)9CHs 196[1][2][3]
2-Methyldecane CHsCH(CHs)(CH2)7CHs 189.3[1]
3-Methyldecane CH3CH2CH(CHs)(CHz2)6CHs 188.1 - 189.1[1]
4-Methyldecane CHs3(CH2)2CH(CH3)(CH2)sCHs  188.7[1]
5-Methyldecane CH3(CHz2)3CH(CH3)(CH2)4CHs 186.1[1]
_ CHsCH(CHs)CH(CHs)
2,3-Dimethylnonane 186[1]
(CH2)sCHs3
4,4-Dimethylnonane CH3(CHz2)3C(CHs)2 (CHz2)4aCHs Not Available
) CH3(CHz2)3CH(CH3)CH(CHs3) )
4,5-Dimethylnonane Not Available
(CH2)3CHs3
2,2,3-Trimethyloctane (CH3)3CCH(CH3)(CH2)4aCHs Not Available
) CHsCH(CHs3)CH(CHs)CH(CH3) )
2,3,4-Trimethyloctane Not Available
(CH2)3CHs3
2,2,3,3,4,4-

(CH3)3CC(CHs3)2C(CH3)2CHs Not Available
Hexamethylpentane

Note: The availability of experimental data for all 159 isomers is limited. Some data points may
be estimated.

Experimental Protocols for Boiling Point
Determination
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The determination of boiling points is a fundamental experimental procedure in chemistry. The
following are generalized methodologies for key experiments used to determine the
physicochemical properties of undecane isomers.

Capillary Method (Siwoloboff Method)

This method is a common and efficient way to determine the boiling point of a small quantity of
liquid.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid equals
the surrounding atmospheric pressure.

Apparatus:

e Thiele tube or a melting point apparatus with a heating block
e Thermometer

o Capillary tube (sealed at one end)

o Small test tube (fusion tube)

e Heating source (e.g., Bunsen burner or heating mantle)

e Sample of the undecane isomer

Methodology:

o Sample Preparation: A small amount of the liquid undecane isomer is placed in the small test
tube.

o Apparatus Setup: The capillary tube, with its open end down, is placed inside the test tube
containing the sample. The test tube is then attached to a thermometer, ensuring the sample
is level with the thermometer bulb. This assembly is placed in the Thiele tube containing a
high-boiling point liquid (e.g., mineral oil or silicone oil).

e Heating: The apparatus is heated gently and in a controlled manner.
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e Observation: As the temperature increases, a stream of bubbles will start to emerge from the
open end of the capillary tube. This indicates that the vapor pressure of the sample is
overcoming the atmospheric pressure.

» Boiling Point Determination: The heating is then stopped, and the apparatus is allowed to
cool slowly. The temperature at which the liquid just begins to enter the capillary tube is
recorded as the boiling point. At this point, the vapor pressure of the sample is equal to the
external pressure.

Distillation Method

Distillation is another common method used for purifying liquids and can also be used to
determine the boiling point of a pure substance.

Principle: When a liquid is heated to its boiling point, it vaporizes. The vapor can then be cooled
and condensed back into a liquid. For a pure substance, the temperature of the vapor will
remain constant throughout the distillation process, and this temperature is the boiling point.

Apparatus:

Distillation flask

o Condenser

e Receiving flask

e Thermometer

e Heating mantle or water bath
 Boiling chips

o Sample of the undecane isomer
Methodology:

e Apparatus Setup: The undecane isomer is placed in the distillation flask along with a few
boiling chips to ensure smooth boiling. The thermometer is positioned so that the top of the
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bulb is level with the side arm of the distillation flask leading to the condenser.

o Heating: The flask is heated gently.

e Observation: The liquid will begin to boil and vaporize. The vapor will travel into the
condenser, where it will be cooled by circulating water and condense back into a liquid,
which is then collected in the receiving flask.

+ Boiling Point Determination: The temperature is monitored throughout the distillation. The
temperature that remains constant while the liquid is actively distilling is recorded as the
boiling point.

Visualization of Structure-Property Relationship

The following diagram illustrates the relationship between the degree of branching in undecane
isomers and their boiling points. As the number of branches increases, the molecule becomes
more compact, leading to a decrease in the boiling point.

n-Undecane 2-Methyldecane 2,3-Dimethylnonane Highly Branched Isomers
(196 °C) (189.3 °C) (186 °C) (Lower Boiling Points)

Click to download full resolution via product page

Caption: Relationship between branching and boiling point in undecane isomers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparative Analysis of Boiling Points of Undecane
Isomers: A Guide for Researchers]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14541196#comparative-analysis-of-boiling-points-of-
undecane-isomers]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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